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Compound of Interest

Compound Name: Derrisisoflavone I

Cat. No.: B13430996 Get Quote

Introduction

Derris scandens, a plant traditionally used in herbal medicine, is a rich source of isoflavones

with demonstrated cytotoxic and antiproliferative effects on various cancer cell lines. While the

specific compound "Derrisisoflavone I" is not prominently described in current scientific

literature, numerous other isoflavones isolated from this plant have been the subject of

anticancer research. This document provides a comprehensive overview of the application of

these bioactive isoflavones in cancer cell line studies, with a focus on their mechanisms of

action, experimental protocols, and relevant signaling pathways. The information presented

here is intended for researchers, scientists, and professionals in the field of drug development.

Quantitative Data Summary
The cytotoxic effects of various isoflavones isolated from Derris scandens have been evaluated

against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50)

values, a measure of the potency of a compound in inhibiting a specific biological or

biochemical function, are summarized in the table below.
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Compound Cancer Cell Line IC50 (µM) Reference

Derriscandenon E
KB (Epidermoid

Carcinoma)
2.7 [1][2]

Derriscandenon E

NALM-6 (Acute

Lymphoblastic

Leukemia)

0.9 [1][2]

Derriscandenon F
KB (Epidermoid

Carcinoma)
12.9 [1][2]

Derriscandenon B
KB (Epidermoid

Carcinoma)

5 (Significant

inhibition)
[3]

Derriscandenon C
KB (Epidermoid

Carcinoma)

5 (Significant

inhibition)
[3]

Derrubone
KB (Epidermoid

Carcinoma)

5 (Significant

inhibition)
[3]

Glyurallin
KB (Epidermoid

Carcinoma)

5 (Significant

inhibition)
[3]

5,7,4'-trihydroxy-6,8-

diprenylisoflavone
KB, MCF-7, NCI-H187

Cytotoxic effects

observed
[4]

Lupalbigenin KB, MCF-7, NCI-H187
Cytotoxic effects

observed
[4]

Mechanism of Action and Signaling Pathways
Isoflavones from Derris scandens exert their anticancer effects through various mechanisms,

primarily by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[5]

Induction of Apoptosis:

Several studies have shown that these isoflavones can induce apoptosis in cancer cells.[6] A

key mechanism is the disruption of the mitochondrial membrane potential, a critical event in the

intrinsic pathway of apoptosis.[1][2][3] The reduction in mitochondrial membrane potential leads

to the release of pro-apoptotic factors from the mitochondria into the cytoplasm, ultimately
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activating caspases and leading to cell death.[7] The PI3K/Akt and MAPK signaling pathways

are also implicated in the apoptotic effects of some isoflavones.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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